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Compound of Interest

Compound Name: Asivatrep

Cat. No.: B609818 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides a comprehensive, step-by-step guide for the proper disposal of

Asivatrep, a potent and selective transient receptor potential vanilloid type 1 (TRPV1)

antagonist used in research.

Asivatrep: Safety and Hazard Profile
According to its Safety Data Sheet (SDS), Asivatrep is classified as not a hazardous

substance or mixture.[1] However, standard laboratory safety precautions should always be

observed during handling and disposal to minimize any potential risks. While specific ecological

impact data for Asivatrep is not readily available, responsible disposal is paramount to prevent

environmental contamination.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key chemical and safety information for

Asivatrep.
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Property Value Reference

Synonyms PAC-14028 [1]

Formula C21H22F5N3O3S [1]

Molecular Weight 491.47 g/mol [1]

CAS Number 1005168-10-4 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage (Powder) -20°C for up to 3 years
MCE Compound Handling

Guide

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month

MCE Compound Handling

Guide

Experimental Protocols for Disposal
The recommended disposal procedures for Asivatrep are based on general guidelines for non-

hazardous laboratory chemical waste. The primary methods involve either disposal in the

regular trash after appropriate preparation or consultation with your institution's Environmental

Health and Safety (EHS) department.

Protocol 1: Solid Waste Disposal in Trash
This protocol is suitable for small quantities of solid Asivatrep powder.

Methodology:

Ensure Inactivation: If the Asivatrep is in a solution, it should be evaporated in a fume hood

to yield the solid powder.

Prepare for Disposal:

Place the solid Asivatrep into a primary, sealable container (e.g., a vial or a small plastic

bag).
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To prevent potential misuse or accidental exposure, mix the Asivatrep with an inert and

undesirable substance, such as used coffee grounds, kitty litter, or sand.[2][3]

Seal the primary container securely.

Secondary Containment: Place the sealed primary container into a larger, durable, and

sealable secondary container (e.g., a labeled plastic bag or a cardboard box).

Labeling: Clearly label the outer container as "Non-Hazardous Laboratory Waste" and

include the date of disposal. Do not list "Asivatrep" on the external label to avoid attracting

undue attention.

Final Disposal: Dispose of the sealed container in the regular laboratory trash, in accordance

with your institution's specific policies for non-hazardous solid waste.

Protocol 2: Disposal via Institutional Environmental
Health and Safety (EHS)
For larger quantities of Asivatrep or if there is any uncertainty regarding its classification as

non-hazardous in your specific context, the most prudent course of action is to contact your

institution's EHS department.

Methodology:

Segregate and Label: Keep the Asivatrep waste (solid or in solution) in a clearly labeled and

sealed container. The label should accurately identify the contents as "Asivatrep Waste" and

include any known solvents.

Contact EHS: Follow your institution's established procedures for chemical waste pickup.

Provide the EHS department with a copy of the Asivatrep Safety Data Sheet.

Follow EHS Instructions: Adhere to all instructions provided by the EHS personnel for the

packaging, storage, and collection of the waste.

Asivatrep Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Asivatrep.

Asivatrep Disposal Decision Workflow

Start: Asivatrep Waste

Is the waste solid?

Evaporate solvent in a fume hood

No (in solution)

Is it a small quantity?

Yes

Protocol 1:
Mix with inert material and dispose in trash

Yes

Protocol 2:
Contact Institutional EHS for disposal

No / Uncertain

End: Safe Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Asivatrep waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Asivatrep, contributing to a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

